2,6-Bis((2-methylphenyl)methylene)cyclohexan-1-one
2,6-Bis((2-methylphenyl)methylene)cyclohexan-1-one
Brand Name:
Vulcanchem
CAS No.:
85391-70-4
VCID:
VC0185653
InChI:
InChI=1S/C22H22O/c1-16-8-3-5-10-18(16)14-20-12-7-13-21(22(20)23)15-19-11-6-4-9-17(19)2/h3-6,8-11,14-15H,7,12-13H2,1-2H3
SMILES:
CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O
Molecular Formula:
C22H22O
Molecular Weight:
302.4 g/mol
2,6-Bis((2-methylphenyl)methylene)cyclohexan-1-one
CAS No.: 85391-70-4
Main Products
VCID: VC0185653
Molecular Formula: C22H22O
Molecular Weight: 302.4 g/mol
| CAS No. | 85391-70-4 |
|---|---|
| Product Name | 2,6-Bis((2-methylphenyl)methylene)cyclohexan-1-one |
| Molecular Formula | C22H22O |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | 2,6-bis[(2-methylphenyl)methylidene]cyclohexan-1-one |
| Standard InChI | InChI=1S/C22H22O/c1-16-8-3-5-10-18(16)14-20-12-7-13-21(22(20)23)15-19-11-6-4-9-17(19)2/h3-6,8-11,14-15H,7,12-13H2,1-2H3 |
| Standard InChIKey | UTIHSBHVGKPGEM-OZNQKUEASA-N |
| Isomeric SMILES | CC1=CC=CC=C1/C=C/2\CCC/C(=C/C3=CC=CC=C3C)/C2=O |
| SMILES | CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O |
| Canonical SMILES | CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O |
| PubChem Compound | 3020653 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume